Cas no 438616-45-6 (4-4-(3-Chlorophenyl)piperazin-1-yl-4-oxobutanoic acid)

• Product Name: 4-4-(3-Chlorophenyl)piperazin-1-yl-4-oxobutanoic acid
• CAS No: 438616-45-6
• MF: C₁₄H₁₇ClN₂O₃
• MW: 296.749382734299
• MDL: MFCD01354778
• CID: 3087987
• PubChem ID: 851796
• Update Time: 2025-10-29

4-4-(3-Chlorophenyl)piperazin-1-yl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-(3-Chlorophenyl)piperazin-1-yl)-4-oxobutanoic acid
• 4-[4-(3-chlorophenyl)piperazin-1-yl]-4-oxobutanoic acid
• 1-Piperazinebutanoic acid, 4-(3-chlorophenyl)-γ-oxo-
• HMS2330E07
• 438616-45-6
• NCGC00072595-02
• Oprea1_126061
• H31364
• MFCD01354778
• AKOS000153627
• CHEMBL1542108
• ALBB-015962
• SR-01000228509
• FC124815
• BBL029325
• MLS000061512
• AB00420926-09
• NS-04995
• SMR000070691
• STK123551
• SR-01000228509-1
• EN300-303003
• 4-[4-(3-chlorophenyl)-1-piperazinyl]-4-oxobutanoic acid
• 1-piperazinebutanoic acid, 4-(3-chlorophenyl)-gamma-oxo-
• AQ-360/12120585
• 4-4-(3-Chlorophenyl)piperazin-1-yl-4-oxobutanoic acid

• MDL： MFCD01354778
• Inchi： 1S/C14H17ClN2O3/c15-11-2-1-3-12(10-11)16-6-8-17(9-7-16)13(18)4-5-14(19)20/h1-3,10H,4-9H2,(H,19,20)
• InChI Key： WXRVQNROAZAVKO-UHFFFAOYSA-N
• SMILES： N1(CCN(CC1)C1=CC=CC(Cl)=C1)C(CCC(O)=O)=O

Computed Properties

• Exact Mass: 296.0927701Da
• Monoisotopic Mass: 296.0927701Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

4-4-(3-Chlorophenyl)piperazin-1-yl-4-oxobutanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-4-(3-Chlorophenyl)piperazin-1-yl-4-oxobutanoic acid

Comprehensive Overview of 4-4-(3-Chlorophenyl)piperazin-1-yl-4-oxobutanoic acid (CAS No. 438616-45-6): Properties, Applications, and Research Insights

The compound 4-4-(3-Chlorophenyl)piperazin-1-yl-4-oxobutanoic acid (CAS No. 438616-45-6) is a chemically synthesized derivative featuring a piperazine core linked to a chlorophenyl group and a butanoic acid moiety. This structure endows it with unique physicochemical properties, making it a subject of interest in pharmaceutical and biochemical research. The presence of the 3-chlorophenyl group enhances its binding affinity to specific biological targets, while the 4-oxobutanoic acid tail contributes to its solubility and metabolic stability.

In recent years, researchers have explored the potential of 4-4-(3-Chlorophenyl)piperazin-1-yl-4-oxobutanoic acid in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. This aligns with the growing demand for novel compounds in neuroscience and mental health research, where precision-targeted molecules are sought after for their potential therapeutic benefits. The compound's piperazine-1-yl scaffold is a common feature in many CNS-active drugs, further highlighting its relevance.

From a synthetic chemistry perspective, CAS No. 438616-45-6 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are increasingly focusing on optimizing its production to minimize waste and energy consumption, reflecting broader industry trends toward environmentally friendly practices. The compound's oxobutanoic acid moiety also makes it a candidate for derivatization, enabling the creation of libraries of analogs for high-throughput screening.

Analytical characterization of 4-4-(3-Chlorophenyl)piperazin-1-yl-4-oxobutanoic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and consistency, which are critical for reproducible research outcomes. The compound's stability under various pH conditions and thermal profiles has also been a topic of investigation, particularly for formulation scientists working on drug delivery systems.

In the realm of intellectual property, CAS No. 438616-45-6 has been referenced in several patents related to kinase inhibitors and GPCR modulators. This underscores its versatility as a building block in medicinal chemistry. The rise of computational drug design has further amplified interest in this compound, with in silico studies predicting its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties to guide experimental work.

As the scientific community continues to explore the boundaries of piperazine-based compounds, 4-4-(3-Chlorophenyl)piperazin-1-yl-4-oxobutanoic acid remains a valuable tool for understanding structure-activity relationships. Its applications span from basic research to potential clinical translations, making it a compound worth watching in the evolving landscape of bioactive molecules.